Cas no 1708288-92-9 ((2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol)

• Product Name: (2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol
• CAS No: 1708288-92-9
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• CID: 5171743
• Update Time: 2025-10-28

(2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol Chemical and Physical Properties

Names and Identifiers

• (2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol

• Inchi： 1S/C17H18N4O/c22-12-14-15(13-6-2-1-3-7-13)19-21-11-8-18-17(16(14)21)20-9-4-5-10-20/h1-3,6-8,11,22H,4-5,9-10,12H2
• InChI Key： WFBUVXMTZMDEFN-UHFFFAOYSA-N
• SMILES： C12=C(CO)C(C3=CC=CC=C3)=NN1C=CN=C2N1CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on (2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol

Compound CAS No. 1708288-92-9: (2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol

The compound with CAS No. 1708288-92-9, named (2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyrazolo[1,5-a]pyrazines, which are known for their unique structural properties and versatile reactivity. The presence of a phenyl group and a pyrrolidinyl group in its structure contributes to its distinct electronic and steric characteristics, making it a valuable subject of study in organic chemistry and materials science.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of nucleophilic aromatic substitution and palladium-catalyzed coupling reactions. The synthesis process involves the strategic introduction of functional groups to achieve the desired stereochemistry and regioselectivity. Researchers have demonstrated that the methanol derivative of this compound exhibits remarkable stability under various reaction conditions, making it suitable for use in high-throughput screening assays in drug discovery.

One of the most promising applications of (2-Phenyl-4-pyrrolidin-1-yl-pyrazolo[1,5-a]pyrazin-3-yl)-methanol lies in its potential as a building block for advanced materials. Its ability to form stable coordination complexes with transition metals has been exploited in the development of novel catalysts for olefin polymerization and cross-coupling reactions. Furthermore, studies have shown that this compound can act as a ligand in metalloporphyrins, which are widely used in artificial photosynthesis and photocatalysis.

In the field of pharmacology, this compound has garnered attention due to its potential as a lead molecule for anti-cancer drug development. Preclinical studies have revealed that it exhibits selective cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells. The pyrrolidinyl group is believed to play a critical role in modulating the bioavailability and pharmacokinetic properties of the compound, making it an attractive candidate for further preclinical testing.

Recent research has also explored the use of (2-Phenyl-4-pyrrolidin-1-y pyrazolo[1,5-a]pyrazin 3 yl)methanol in the development of sensors for environmental monitoring. Its ability to undergo fluorescence modulation upon interaction with specific analytes has been leveraged to create highly sensitive sensors for detecting heavy metal ions and volatile organic compounds. These sensors exhibit excellent selectivity and sensitivity, making them valuable tools for environmental protection and industrial safety.

The structural versatility of this compound has also made it an ideal candidate for exploring new synthetic methodologies. For instance, researchers have utilized it as a substrate for enantioselective synthesis via organocatalytic asymmetric induction. This approach has opened up new avenues for producing chiral compounds with high enantiomeric excess, which are essential for drug development and asymmetric catalysis.

In conclusion, (2 Pheny 4 pyrrolidin 1 yl pyrazolo[1 5a]pyrazin 3 yl)methanol (CAS No. 1708288 92 9) is a multifaceted compound with significant potential across diverse fields including materials science pharmacology and environmental monitoring. Its unique structural features combined with recent advancements in synthetic chemistry have positioned it as a key player in cutting edge research and industrial applications.